Cas no 2131782-57-3 ((6-Bromo-2-methoxyquinolin-3-yl)boronic acid)

• Product Name: (6-Bromo-2-methoxyquinolin-3-yl)boronic acid
• CAS No: 2131782-57-3
• MF: C₁₀H₉BBrNO₃
• MW: 281.89836192131
• CID: 4638348
• PubChem ID: 134818920
• Update Time: 2025-05-21

(6-Bromo-2-methoxyquinolin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-Bromo-2-methoxyquinolin-3-yl)boronic acid
• MFCD31561027
• DB-160871
• CS-0068936
• (6-Bromo-2-methoxyquinolin-3-yl)boronicacid
• 2131782-57-3

• Inchi： 1S/C10H9BBrNO3/c1-16-10-8(11(14)15)5-6-4-7(12)2-3-9(6)13-10/h2-5,14-15H,1H3
• InChI Key： ZMKAPPVKZFURTH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=CC(B(O)O)=C(N=2)OC

Computed Properties

• Exact Mass: 280.98589g/mol
• Monoisotopic Mass: 280.98589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives

Additional information on (6-Bromo-2-methoxyquinolin-3-yl)boronic acid

Comprehensive Overview of (6-Bromo-2-methoxyquinolin-3-yl)boronic acid (CAS No. 2131782-57-3)

(6-Bromo-2-methoxyquinolin-3-yl)boronic acid (CAS No. 2131782-57-3) is a highly versatile boronic acid derivative widely used in pharmaceutical research, organic synthesis, and material science. This compound belongs to the quinoline family, characterized by its unique bromine and methoxy substituents, which enhance its reactivity and applicability in Suzuki-Miyaura cross-coupling reactions. Researchers and chemists frequently seek this compound for its role in constructing complex molecular architectures, particularly in drug discovery and development.

The growing interest in (6-Bromo-2-methoxyquinolin-3-yl)boronic acid is driven by its utility in medicinal chemistry. With the rise of targeted therapies and small-molecule inhibitors, this compound serves as a critical building block for designing kinase inhibitors and anticancer agents. Its boronic acid moiety facilitates efficient cross-coupling reactions, enabling the synthesis of biaryl compounds with high precision. This aligns with current trends in personalized medicine, where researchers prioritize compounds with high selectivity and low toxicity.

In addition to pharmaceutical applications, CAS No. 2131782-57-3 is gaining traction in material science. Its quinoline core and boronic acid functionality make it a promising candidate for developing organic electronic materials, such as OLEDs and sensors. The compound's ability to form stable covalent organic frameworks (COFs) has sparked interest in nanotechnology and energy storage solutions. This dual applicability in life sciences and advanced materials underscores its significance in modern research.

From a synthetic perspective, (6-Bromo-2-methoxyquinolin-3-yl)boronic acid is valued for its compatibility with green chemistry principles. As the scientific community shifts toward sustainable synthesis, this compound's efficiency in catalytic reactions reduces the need for hazardous reagents. Its stability under ambient conditions and ease of handling further contribute to its popularity in high-throughput screening and combinatorial chemistry.

For researchers exploring structure-activity relationships (SAR), (6-Bromo-2-methoxyquinolin-3-yl)boronic acid offers a robust scaffold for molecular diversification. Its bromine substituent allows for further functionalization via palladium-catalyzed reactions, while the methoxy group enhances solubility and bioavailability. These properties are particularly relevant in fragment-based drug design, where modular approaches are essential for optimizing lead compounds.

The demand for CAS No. 2131782-57-3 is also reflected in its commercial availability. Suppliers often highlight its high purity (>95%) and batch-to-batch consistency, ensuring reproducibility in experimental outcomes. As AI-driven drug discovery gains momentum, the need for reliable chemical building blocks like this compound will continue to rise, reinforcing its position in the global research market.

In summary, (6-Bromo-2-methoxyquinolin-3-yl)boronic acid (CAS No. 2131782-57-3) is a multifaceted compound with broad applications in drug development, material science, and sustainable chemistry. Its unique structural features and reactivity profile make it indispensable for researchers tackling challenges in oncology, organic electronics, and catalysis. As scientific advancements unfold, this compound is poised to remain at the forefront of innovative research.